2-(Cyclopropylamino)-6-phenylnicotinic acid

• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 2-(cyclopropylamino)-6-phenylpyridine-3-carboxylic acid
• InChI: InChI=1S/C15H14N2O2/c18-15(19)12-8-9-13(10-4-2-1-3-5-10)17-14(12)16-11-6-7-11/h1-5,8-9,11H,6-7H2,(H,16,17)(H,18,19)
• InChI Key: VLCPTDRJBVJLPS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(C=CC(=N2)C3=CC=CC=C3)C(=O)O

Description

2-(Cyclopropylamino)-6-phenylnicotinic acid is a nicotinic acid derivative featuring a pyridine core substituted at position 2 with a cyclopropylamino group (-NH-C₃H₅) and at position 6 with a phenyl group. The cyclopropyl group is notable for its metabolic stability and conformational rigidity, which may enhance binding specificity in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylamino)-6-phenylnicotinic acid typically involves the cyclopropanation of an appropriate precursor followed by amination and subsequent functional group transformations. One common method includes the alkylation of glycine equivalents with 1,2-electrophiles, followed by intramolecular cyclization of γ-substituted amino acid derivatives . Another approach involves the cyclopropanation of alkenes using diazo compounds, ylides, or carbene intermediates .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale cyclopropanation reactions using diazo compounds or other suitable reagents under controlled conditions to ensure high yield and purity. The choice of reagents and conditions would depend on the specific requirements of the production process, including cost, safety, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylamino)-6-phenylnicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Hydrogenation can be performed using palladium on carbon (Pd/C) as a catalyst.

Substitution: Reagents such as halogens or alkylating agents can be used under appropriate conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-(Cyclopropylamino)-6-phenylnicotinic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of materials with specific chemical properties, such as polymers or coatings

Mechanism of Action

The mechanism of action of 2-(Cyclopropylamino)-6-phenylnicotinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropylamino group may play a role in binding to active sites, while the phenyl group can contribute to the overall stability and specificity of the interaction. The exact pathways involved would depend on the specific application and target molecule .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below summarizes key structural analogs and their distinguishing features:

Compound Name	Core Structure	Position 2 Substitutent	Position 6 Substitutent	CAS Number	Notable Properties/Applications
2-(Cyclopropylamino)-6-phenylnicotinic acid	Pyridine-3-carboxylic acid	Cyclopropylamino	Phenyl	Not provided	Hypothesized metabolic stability
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine-4-carboxylic acid	Chloro	Methyl	89581-58-8	Used in agrochemical synthesis
2-Cyclopropyl[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid	Oxazolo-fused pyridine	Cyclopropyl	Carboxylic acid	927801-43-2	Fused ring enhances lipophilicity
6-(2-Methylpropanesulfonyl)pyridine-3-carboxylic acid	Pyridine-3-carboxylic acid	-	Isobutylsulfonyl	685108-07-0	Sulfonyl group improves solubility
2-(tert-Butylamino)-4-(Cyclopropylamino)-1,3,5-triazine	Triazine	tert-Butylamino	Cyclopropylamino	Not provided	Triazine core for kinase inhibition

Key Observations:

Core Structure Variations: The pyridine-3-carboxylic acid core (nicotinic acid) in the target compound contrasts with pyrimidine (e.g., 2-Chloro-6-methylpyrimidine-4-carboxylic acid) or triazine cores (e.g., 2-(tert-Butylamino)-4-(Cyclopropylamino)-1,3,5-triazine). Pyrimidines and triazines are often utilized in drug design for their hydrogen-bonding capabilities, whereas pyridine derivatives are more rigid and aromatic . The oxazolo-fused pyridine in 927801-43-2 introduces a bicyclic system, which may improve membrane permeability but reduce aqueous solubility .

Substituent Impact: Cyclopropylamino Group: Present in both the target compound and 927801-43-2, this group confers steric hindrance and resistance to oxidative metabolism compared to linear alkyl chains . Phenyl vs. Sulfonyl Groups: The phenyl group at position 6 in the target compound likely enhances π-π stacking interactions in biological targets, whereas the sulfonyl group in 685108-07-0 increases polarity and solubility .

Biological Activity

2-(Cyclopropylamino)-6-phenylnicotinic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including its mechanisms of action, therapeutic applications, and relevant case studies that highlight its efficacy.

Chemical Structure and Properties

The compound is characterized by its unique structure, which includes a cyclopropylamino group attached to a phenylnicotinic acid moiety. This structure is believed to contribute to its interaction with various biological targets.

Biological Activity Overview

Research indicates that 2-(Cyclopropylamino)-6-phenylnicotinic acid exhibits several biological activities:

• Antimicrobial Properties : Preliminary studies suggest potential efficacy against a range of microbial pathogens, making it a candidate for further exploration in infectious disease treatment.
• Anticancer Activity : The compound has shown promise in inhibiting cancer cell proliferation in vitro, particularly in specific cancer lines.
• Neuroprotective Effects : There is emerging evidence suggesting that this compound may have neuroprotective properties, potentially useful in treating neurodegenerative diseases.

The biological activity of 2-(Cyclopropylamino)-6-phenylnicotinic acid can be attributed to its interactions with various molecular targets:

• Receptor Binding : The compound may bind to nicotinic acetylcholine receptors (nAChRs), influencing neurotransmitter release and neuronal excitability.
• Enzyme Inhibition : It has been suggested that the compound could inhibit certain kinases involved in cancer cell signaling pathways, leading to reduced cell growth and survival.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Reduced proliferation in cancer cell lines
Neuroprotective	Protection against neuronal damage

Case Study 1: Anticancer Efficacy

In a study conducted on various cancer cell lines, 2-(Cyclopropylamino)-6-phenylnicotinic acid demonstrated significant cytotoxic effects. The compound was tested against breast and prostate cancer cells, showing IC50 values indicating potent activity. The mechanism was linked to the induction of apoptosis via mitochondrial pathways.

Case Study 2: Neuroprotective Potential

A study investigating the neuroprotective effects of the compound involved administering it to animal models subjected to neurotoxic insults. Results indicated a marked reduction in neuronal loss and improved behavioral outcomes compared to control groups. This suggests potential applications in treating conditions like Alzheimer's disease.